Cas no 2172055-64-8 (1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

1-(2-Methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide is a specialized heterocyclic compound featuring a 1,2,3-triazole core functionalized with a 2-methoxyethyl group at the N1 position and a 3-methylbutyl (isopentyl) substituent at the C5 position. The carbothioamide moiety at the 4-position enhances its reactivity, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. Its structural features, including the polar methoxyethyl group and lipophilic isopentyl chain, contribute to balanced solubility properties, facilitating applications in drug discovery and material science. The triazole scaffold offers stability and synthetic flexibility, while the carbothioamide group provides a handle for further derivatization, enabling the development of novel bioactive molecules or functional materials.
1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide structure
2172055-64-8 structure
Product Name:1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172055-64-8
MF:C11H20N4OS
MW:256.367700576782
CID:5566031
PubChem ID:165596624
Update Time:2025-05-21

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1596643
    • 2172055-64-8
    • 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
    • Inchi: 1S/C11H20N4OS/c1-8(2)4-5-9-10(11(12)17)13-14-15(9)6-7-16-3/h8H,4-7H2,1-3H3,(H2,12,17)
    • InChI Key: CFXNQPKKRLBCSL-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(CCC(C)C)N(CCOC)N=N1)N

Computed Properties

  • Exact Mass: 256.13578245g/mol
  • Monoisotopic Mass: 256.13578245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98Ų

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

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Additional information on 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172055-64-8)

The compound 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172055-64-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive triazole core, coupled with the carbothioamide functional group, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel enzyme inhibitors, given the increasing demand for targeted therapies in diseases like cancer and metabolic disorders.

One of the key features of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide is its methoxyethyl and 3-methylbutyl side chains, which enhance its solubility and bioavailability. These properties are critical for drug development, as they influence the compound's pharmacokinetics and pharmacodynamics. Recent studies have explored its interactions with biological targets such as kinases and proteases, which are often implicated in pathological conditions. The rise of AI-driven drug discovery has further accelerated research into this compound, with computational models predicting its binding affinities and optimizing its structure for higher efficacy.

In the context of green chemistry, 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide has also been investigated for its synthetic accessibility. The growing emphasis on sustainable and eco-friendly synthesis methods has led to the development of catalytic processes that minimize waste and reduce energy consumption. This aligns with the broader trend of sustainable pharmaceuticals, a topic frequently searched by professionals in the chemical and pharmaceutical industries.

Another area of interest is the compound's potential role in antimicrobial applications. With the global rise in antibiotic resistance, there is a pressing need for new classes of antimicrobial agents. Preliminary studies suggest that the triazole-carbothioamide moiety may exhibit activity against resistant bacterial strains, making it a subject of ongoing research. This aligns with popular search queries such as "new antimicrobial compounds 2024" and "triazole derivatives in drug development."

The versatility of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide extends to its use in material science. Its molecular structure allows for functionalization, enabling the creation of advanced polymers and coatings with tailored properties. This has implications for industries ranging from electronics to biomedical devices, where customized materials are in high demand. Searches for "smart materials 2024" and "functionalized triazoles" reflect this growing interest.

In summary, 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172055-64-8) represents a multifaceted compound with broad potential across multiple disciplines. Its unique chemical properties, combined with the evolving landscape of drug discovery and sustainable chemistry, position it as a valuable subject for future research and development. As scientific inquiries continue to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.

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